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Compound of Interest

Compound Name: Chloropentafluoroethane

Cat. No.: B1202741 Get Quote

An In-depth Technical Guide to the Safety of Chloropentafluoroethane (CFC-115)

Introduction
Chloropentafluoroethane, also known as CFC-115 or R-115, is a chlorofluorocarbon with the

chemical formula C2ClF5.[1] Historically, it was utilized as a refrigerant and a propellant in

aerosol applications.[1][2] However, due to its significant ozone-depleting potential and its

nature as a potent greenhouse gas, its production and consumption have been regulated under

the Montreal Protocol since January 1, 1996.[1][3] This guide provides a comprehensive

overview of the safety data for chloropentafluoroethane, compiled for researchers, scientists,

and professionals in drug development who may encounter this substance in legacy systems

or specialized applications.

Physical and Chemical Properties
Chloropentafluoroethane is a colorless, non-combustible gas with a faint, ether-like odor.[4]

[5] It is typically shipped as a liquefied gas under its own vapor pressure.[4] The physical and

chemical characteristics are essential for understanding its behavior under various laboratory

and industrial conditions.
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Property Value

Molecular Formula C2ClF5

Molar Mass 154.466 g/mol [1][6]

Boiling Point -39.1 °C to -38 °F at 760 mmHg[1][4][7]

Melting Point -106 °C to -99 °C[1][4][8]

Vapor Pressure 7.9 atm at 70°F (21°C)[1][7]

Vapor Density 5.33 to 5.55 (Air = 1)[8]

Density (liquid) 1.568 g/cm³[7]

Solubility in Water 0.006% at 77°F (59 mg/L)[1][7]

Flash Point 70°C to 70.4°C[1][7][9]

logP (o/w) 2.47 (estimated)[3][7]

Ionization Potential 12.96 eV

Hazard Identification and GHS Classification
Chloropentafluoroethane is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards are associated with its state as a liquefied gas and its effects upon

inhalation at high concentrations.
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Hazard Class GHS Category Hazard Statement

Gases under pressure Liquefied gas

H280: Contains gas under

pressure; may explode if

heated[10]

Skin corrosion/irritation Category 2
H315: Causes skin

irritation[10]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[10]

Specific target organ toxicity –

Single exposure
Category 3

H335: May cause respiratory

irritation[10]

Specific target organ toxicity –

Single exposure
Category 3

H336: May cause drowsiness

or dizziness[10]

Hazardous to the ozone layer Category 1

H420: Harms public health and

the environment by destroying

ozone in the upper

atmosphere[10]

Precautionary Statements (GHS US):[10]

P261: Avoid breathing fumes, gas, mist, spray, vapors.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: If on skin: Wash with plenty of soap and water.

P304+P340: If inhaled: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Toxicology and Health Effects
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Exposure to chloropentafluoroethane can occur through inhalation or direct contact with the

liquid. The vapor is heavier than air and can accumulate in low-lying areas, displacing oxygen

and posing a risk of asphyxiation.[7]

Routes of Exposure and Effects:

Inhalation: High concentrations can displace oxygen, leading to dizziness, lightheadedness,

incoordination, narcosis, and asphyxiation.[2][5] It may also cause respiratory irritation,

coughing, and shortness of breath.[2] Exposure can affect the heart, causing irregular

heartbeat (cardiac arrhythmias).[2][5]

Skin Contact: Direct contact with the rapidly evaporating liquid can cause frostbite and skin

irritation.[2][10]

Eye Contact: Contact with the liquefied gas may cause frostbite and severe, potentially

permanent eye injury.[10]

Toxicity Endpoint Result

Skin corrosion/irritation Causes skin irritation[10]

Serious eye damage/irritation Causes serious eye irritation[10]

Respiratory or skin sensitization Not classified[10]

Germ cell mutagenicity Not classified[10]

Carcinogenicity Not classified[10]

Reproductive toxicity Not classified[10]

STOT-single exposure
May cause respiratory irritation, drowsiness, or

dizziness[10]

STOT-repeated exposure Not classified[10]

Occupational Exposure Limits
To ensure worker safety, several regulatory bodies have established occupational exposure

limits (OELs) for chloropentafluoroethane.
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Agency Limit Type Value

ACGIH TWA (8-hour) 1000 ppm[2][10][11]

NIOSH REL TWA (10-hour)
1000 ppm (6320 mg/m³)[2][10]

[11]

OSHA PEL (8-hour) 1000 ppm (6320 mg/m³)[12]

Fire and Explosion Hazards
Chloropentafluoroethane is a non-flammable gas.[5][7] However, containers of the liquefied

gas may explode when heated.[2][4][7]

Hazard Description

Flammability
Non-flammable gas; may burn but does not

ignite readily[7][9]

Explosion Hazard Containers may explode when heated[2][4][7]

Hazardous Decomposition Products

When heated to decomposition or in a fire, it can

release toxic and corrosive fumes such as

hydrogen fluoride, hydrogen chloride, and

phosgene[2][7][9]

Extinguishing Media

Use an extinguishing agent suitable for the

surrounding fire. Water spray can be used to

cool fire-exposed containers[2][7]

Handling, Storage, and Personal Protection
Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Engineering Controls:

Work should be conducted in a well-ventilated area.[7][10]
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Use local exhaust ventilation where the chemical may be released.[2]

Oxygen detectors should be used where asphyxiating gases may be released.[10]

Emergency eye wash fountains and safety showers should be readily available.[2][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical goggles or safety glasses are required. A face shield may

also be necessary.[10]

Hand Protection: Protective gloves, such as neoprene or cold-insulating gloves, should be

worn to prevent skin contact and frostbite.[7][10]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[2][7]

Respiratory Protection: In case of inadequate ventilation, a positive pressure self-contained

breathing apparatus (SCBA) or other suitable respirator should be used.[9][10]

Storage:

Store in a dry, cool, well-ventilated area.[10]

Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[10]

Keep containers closed when not in use.[10]
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Identified Hazards

Required Personal Protective Equipment (PPE)
Gas Under Pressure H280: May explode if heated

Engineering Controls

(Ventilation, Gas Detectors)

Mitigated by

Skin & Eye Irritant H315: Causes skin irritation H319: Causes serious eye irritation

Eye Protection

(Safety Goggles, Face Shield)

Requires

Hand Protection

(Protective & Cold-Insulating Gloves)
Requires

Inhalation Hazard H335: Respiratory irritation H336: Drowsiness/dizziness

Mitigated by

Respiratory Protection

(SCBA in poor ventilation)

Requires

Contact Hazard Liquefied gas can cause frostbite

Requires

Requires

Click to download full resolution via product page

Figure 1: Hazard and Personal Protective Equipment (PPE) Workflow.

First Aid and Emergency Procedures
In the event of exposure or an accidental release, immediate and appropriate action is crucial.

First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, provide artificial respiration. Seek medical attention.[7]

Skin Contact: For frostbite, rinse the affected area with plenty of lukewarm water. Do NOT

remove clothing. Seek immediate medical attention. For irritation, wash with plenty of soap
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and water.[7][10]

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[7][10]

Ingestion: Ingestion is an unlikely route of exposure. Do NOT induce vomiting. Rinse mouth

and seek medical attention.[7][10]

Exposure Event

Inhalation Skin Contact Eye Contact

1. Move to fresh air.
2. Keep comfortable.

3. Artificial respiration if needed.

1. Frostbite: Use lukewarm water.
2. Do NOT remove clothing.

3. Irritation: Wash with soap/water.

1. Rinse with water for 15+ minutes.
2. Remove contact lenses if possible.

3. Continue rinsing.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2: First Aid Response Protocol for Exposure.

Accidental Release Measures:

Evacuate unnecessary personnel and ensure adequate ventilation.[10]

Stop the leak if it is safe to do so.[10]

Do not touch spilled material.[11]

For large spills, consider an initial downwind evacuation of at least 500 meters (1/3 mile).
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Stability and Reactivity
Chloropentafluoroethane is thermally stable under normal conditions.[7] However, certain

conditions and materials should be avoided.

Conditions to Avoid: Heat, sparks, flames, and temperatures exceeding 50°C.[10] Contact

with hot surfaces can cause decomposition.[7]

Incompatible Materials: The substance is incompatible with alkali metals (like sodium and

potassium), alkaline earth metals, and finely divided metals such as aluminum, magnesium,

and zinc.[7][10] It is also incompatible with strong bases and strong oxidizing agents.[10]

Ecological Information
The primary ecological concern with chloropentafluoroethane is its impact on the ozone layer

and its role as a greenhouse gas.

Ecological Parameter Finding

Persistence and Degradability
Not readily biodegradable; persists in the

environment for a very long time[7][10]

Bioaccumulation Potential

The potential for bioconcentration in aquatic

organisms is low, with an estimated

Bioconcentration Factor (BCF) of 20[7]

Mobility in Soil
Expected to have moderate mobility in soil

based on an estimated Koc of 200[7]

Ozone Depletion Classified as hazardous to the ozone layer[10]

Experimental Protocols
Safety Data Sheets (SDS) summarize the results of standardized safety testing but do not

typically provide detailed experimental methodologies. The data presented in this guide are

derived from tests conducted according to internationally recognized guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD) for
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chemical safety testing, the National Institute for Occupational Safety and Health (NIOSH) for

exposure limits, and the American Conference of Governmental Industrial Hygienists (ACGIH).

For example:

Acute toxicity data are often generated following OECD Test Guidelines (e.g., TG 403 for

inhalation).

Skin and eye irritation studies typically follow protocols like OECD TG 404 and TG 405,

respectively.

Occupational exposure limits are determined by agencies like NIOSH and ACGIH based on

comprehensive reviews of animal and human exposure data, epidemiological studies, and

risk assessments.

Researchers requiring the specific protocols used to generate a particular data point should

consult the primary scientific literature or the detailed substance registration dossiers submitted

to regulatory bodies like the European Chemicals Agency (ECHA) or the U.S. Environmental

Protection Agency (EPA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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11. airgas.com [airgas.com]

12. csuci.edu [csuci.edu]

To cite this document: BenchChem. [chloropentafluoroethane safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202741#chloropentafluoroethane-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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